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Compound of Interest

Compound Name: (E/Z)-Ensifentrine

Cat. No.: B1193527 Get Quote

Technical Support Center: (E/Z)-Ensifentrine
Powder
This technical support center provides researchers, scientists, and drug development

professionals with best practices for handling and storing (E/Z)-ensifentrine powder. Below

you will find troubleshooting guides and frequently asked questions to address specific issues

that may be encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for (E/Z)-ensifentrine powder?

A1: To ensure the stability and integrity of (E/Z)-ensifentrine powder, it is crucial to adhere to

the recommended storage conditions. The powder should be kept in a tightly sealed container

in a cool, well-ventilated area, protected from direct sunlight and sources of ignition.[1][2]

Specific temperature recommendations and shelf life are provided in the table below.

Q2: What personal protective equipment (PPE) should be used when handling ensifentrine

powder?

A2: When handling ensifentrine powder, it is essential to use appropriate personal protective

equipment to avoid inhalation and contact with skin and eyes.[1][2] Recommended PPE
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includes safety goggles with side-shields, protective gloves (impervious), and a suitable

respirator.[1][2][3] It is also advised to work in an area with adequate exhaust ventilation.[1][2]

Q3: How should I handle a spill of ensifentrine powder?

A3: In the event of a spill, personal protective equipment should be worn.[1] Avoid creating

dust.[3] The spilled powder should be swept up and placed in a suitable, closed container for

disposal.[3] Spills can be cleaned up by absorbing solutions with a finely-powdered liquid-

binding material like diatomite.[2] Surfaces and equipment can be decontaminated by

scrubbing with alcohol.[2] It is important to prevent the product from entering drains or water

courses.[1][2]

Q4: What are the known physical and chemical properties of ensifentrine?

A4: Ensifentrine is a yellow to pale yellow crystalline powder.[4] It is a bifunctional dual

phosphodiesterase 3/4 inhibitor.[5][6] Key physicochemical properties are summarized in the

table below.

Q5: Are there different polymorphic forms of ensifentrine that I should be aware of?

A5: Yes, studies have identified at least three polymorphic forms of ensifentrine (Forms I, II,

and III).[5][6] The solubility and chemical stability of the compound can be affected by its

polymorphic form, which is a critical factor for drug formulation.[5][6] It has been observed that

Forms II and III can convert to Form I under certain pH conditions.[5][6] Form I can also be

transformed into a new stable salt form at a pH of 1.2.[5][6]
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Issue Possible Cause(s) Recommended Action(s)

Powder has changed color or

appearance.

- Exposure to light, heat, or

moisture.- Chemical

degradation or contamination.

- Do not use the powder.-

Review storage conditions to

ensure they meet

recommendations.- Contact

the supplier for guidance and

to report the issue.

Inconsistent experimental

results.

- Inaccurate weighing due to

static electricity.- Non-

homogenous powder.-

Degradation of the compound.

- Use an anti-static weighing

dish or ionizer.- Gently mix the

powder before weighing.-

Verify the storage conditions

and age of the powder.

Consider using a fresh batch.

Difficulty dissolving the

powder.

- Use of an inappropriate

solvent.- Incorrect pH of the

solvent.- Saturation limit

reached.

- Consult literature for

appropriate solvents.- Adjust

the pH of the solution as

ensifentrine's solubility can be

pH-dependent.[5][6]- Increase

the volume of the solvent.

Accidental inhalation of the

powder.

- Improper handling

techniques.- Inadequate

ventilation.

- Immediately move to an area

with fresh air.[2] If breathing is

difficult, seek medical

attention.[2]- Review and

improve handling procedures

and ensure work is performed

in a well-ventilated area or

fume hood.

Skin or eye contact with the

powder.

- Inadequate personal

protective equipment.

- For skin contact, rinse

thoroughly with large amounts

of water and remove

contaminated clothing.[1][2]-

For eye contact, flush with

large amounts of water,

separating eyelids with fingers,
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and seek prompt medical

attention.[1][2]

Data Presentation
Table 1: Recommended Storage Conditions for (E/Z)-Ensifentrine

Form Temperature Duration Source

Powder -20°C 3 years [1][2]

Powder 4°C 2 years [1][2]

In Solvent -80°C 6 months [2]

In Solvent -20°C 1 month [2]

Table 2: Physicochemical Properties of (E/Z)-Ensifentrine

Property Value Source

Molecular Formula C₂₆H₃₁N₅O₄ [7]

Molecular Weight 477.6 g/mol [7]

Appearance
Yellow to pale yellow

crystalline powder
[4]

XLogP3 2.7 [7]

Hydrogen Bond Donor Count 2 [7]

Hydrogen Bond Acceptor

Count
5 [7]

Rotatable Bond Count 6 [7]

Experimental Protocols
Protocol 1: General Handling and Weighing of Ensifentrine Powder
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Preparation:

Ensure the work area (e.g., chemical fume hood, ventilated balance enclosure) is clean

and free of contaminants.

Don the appropriate PPE: safety goggles with side-shields, chemical-resistant gloves, and

a lab coat. A respirator may be necessary based on the quantity of powder being handled

and the ventilation available.

Equilibration:

Before opening, allow the container of ensifentrine powder to equilibrate to room

temperature to prevent condensation of moisture on the cold powder.

Weighing:

Use a calibrated analytical balance.

To minimize static, use an anti-static weighing boat or an ionizer.

Carefully open the container. Avoid creating airborne dust.

Use a clean, dedicated spatula to transfer the desired amount of powder to the weighing

boat.

Promptly and tightly reseal the container after dispensing.

Dissolution:

Transfer the weighed powder to a suitable vessel.

Add the desired solvent and mix thoroughly. Sonication may be used to aid dissolution if

appropriate for the experiment.

Cleanup:

Clean the spatula and work surfaces with an appropriate solvent (e.g., ethanol or

isopropanol) and wipe dry.
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Dispose of contaminated materials (e.g., weighing boat, wipes) in accordance with

institutional guidelines for chemical waste.

Protocol 2: Preparation of Stock Solutions

Solvent Selection:

Choose a solvent in which ensifentrine is known to be soluble and stable. Refer to relevant

literature or the supplier's technical data sheet.

Calculation:

Calculate the mass of ensifentrine powder required to achieve the desired concentration

and volume of the stock solution.

Weighing and Dissolution:

Following Protocol 1, accurately weigh the calculated mass of ensifentrine powder.

Transfer the powder to a volumetric flask of the appropriate size.

Add a portion of the selected solvent to the flask (approximately half the final volume).

Agitate the flask to dissolve the powder completely. A vortex mixer or gentle warming may

be used if necessary, provided it does not degrade the compound.

Final Volume Adjustment:

Once the powder is fully dissolved, add the solvent to the calibration mark on the

volumetric flask.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage:

Transfer the stock solution to a clearly labeled, sealed container (e.g., an amber vial to

protect from light).
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Store the solution at the recommended temperature (e.g., -20°C or -80°C) for the

appropriate duration as indicated in Table 1.
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Figure 1: Ensifentrine Powder Handling Workflow
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Figure 1: Ensifentrine Powder Handling Workflow
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Figure 2: Troubleshooting Inconsistent Results
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Figure 2: Troubleshooting Inconsistent Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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